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Compound of Interest

Compound Name: 3-Chlorogentisyl alcohol

Cat. No.: B15617401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility characteristics

of 3-Chlorogentisyl alcohol (CAS No: 32744-80-2), a microbial metabolite with recognized

antibacterial and potential anticancer activities. This document is intended to serve as a

valuable resource for researchers and professionals engaged in the study and application of

this compound, particularly in the fields of pharmacology and drug development.

Core Focus: Solubility Profile
Understanding the solubility of 3-Chlorogentisyl alcohol is critical for a wide range of

experimental and developmental applications, from in vitro assays to formulation development.

This guide consolidates the currently available public data on its solubility in various common

laboratory solvents.

Quantitative Solubility Data
The following table summarizes the known quantitative and semi-quantitative solubility data for

3-Chlorogentisyl alcohol. It is important to note that publicly available, precise solubility data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15617401#bc-rfq
https://www.benchchem.com/product/b15617401/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-of-3-chlorogentisyl-alcohol
https://www.benchchem.com/product/b15617401/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-of-3-chlorogentisyl-alcohol
https://www.benchchem.com/product/b15617401/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-of-3-chlorogentisyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


across a wide range of solvents and temperatures is limited. The information presented here is

compiled from manufacturer datasheets.

Solvent Chemical Formula
Solubility Range
(mg/mL)

Remarks

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS 1 - 10 Sparingly Soluble[1]

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS 100

Requires sonication

for dissolution[2]

Ethanol C₂H₅OH 1 - 10 Sparingly Soluble[1]

Phosphate-Buffered

Saline (PBS, pH 7.2)
- 1 - 10 Sparingly Soluble[1]

Note: The term "sparingly soluble" generally indicates a solubility range of 1-10 mg/mL. The

higher reported solubility in DMSO with ultrasonic assistance suggests that kinetic factors may

play a significant role in the dissolution of this compound.

Experimental Protocols for Solubility Determination
For researchers seeking to generate more precise solubility data for 3-Chlorogentisyl alcohol
in specific solvent systems, the following general experimental protocols for the determination

of organic compound solubility can be adapted.

Visual Saturation Method
This is a straightforward method for initial qualitative or semi-quantitative solubility assessment.

Materials:

3-Chlorogentisyl alcohol

Selected solvents (e.g., water, ethanol, acetone, etc.)

Small test tubes or vials
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Vortex mixer

Analytical balance

Procedure:

Weigh a precise amount of 3-Chlorogentisyl alcohol (e.g., 1 mg) and place it into a test

tube.

Add a small, measured volume of the chosen solvent (e.g., 0.1 mL).

Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes).

Visually inspect the solution for any undissolved solid.

If the solid has completely dissolved, incrementally add more of the solute until a saturated

solution (where solid material remains undissolved) is achieved.

The solubility can then be expressed as the mass of solute dissolved in the final volume of

solvent.

Gravimetric Method
This method provides more accurate quantitative solubility data.

Materials:

3-Chlorogentisyl alcohol

Selected solvents

Thermostatically controlled shaker or water bath

Centrifuge

Analytical balance

Evaporating dish
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Procedure:

Prepare a supersaturated solution of 3-Chlorogentisyl alcohol in the chosen solvent by

adding an excess amount of the compound to a known volume of the solvent.

Equilibrate the solution at a constant temperature using a thermostatically controlled shaker

or water bath for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, centrifuge the suspension to separate the undissolved solid from the

saturated solution.

Carefully transfer a known volume of the clear supernatant to a pre-weighed evaporating

dish.

Evaporate the solvent from the dish under controlled conditions (e.g., in a fume hood or

under vacuum).

Once the solvent is completely removed, weigh the evaporating dish containing the dried

solute.

The solubility is calculated by determining the mass of the dissolved solid in the known

volume of the aliquot taken.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for determining the solubility of a

compound like 3-Chlorogentisyl alcohol.
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Caption: General workflow for gravimetric solubility determination.

This guide provides a foundational understanding of the solubility of 3-Chlorogentisyl alcohol
based on available data. For specific research and development needs, it is highly
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recommended that solubility is determined empirically using the appropriate methodologies

outlined above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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